Cas no 4852-19-1 (2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl-)
4852-19-1 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl-
CAS No:4852-19-1
MF:C10H13N3O2
MW:207.229121923447
CID:334079
PubChem ID:78566
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl-
- 1,3-diallyl-6-aminouracil monohydrate
- 1,3-Diallyl-6-amino-1H-pyrimidin-2,4-dion
- 1,3-diallyl-6-amino-1H-pyrimidine-2,4-dione
- 1,3-Diallyl-6-amino-2,4(1H,3H)-pyrimidinedione
- 1,3-diallyl-6-aminouracil
- 6-Amino-1,3-bis(2-propenyl)-2,4(1H,3H)-pyrimidinedione
- Einecs 225-444-4
- 1,3-Diallyl-6-amino-2,4(1H,3H)-pyrimidinedione #
- SCHEMBL476495
- 6-Amino-1,3-di(prop-2-en-1-yl)pyrimidine-2,4(1H,3H)-dione
- DTXSID60964078
- 2,4(1H,3H)-Pyrimidinedione, 6-amino-1,3-di-2-propenyl-
- 4852-19-1
-
- Inchi: 1S/C10H13N3O2/c1-3-5-12-8(11)7-9(14)13(6-4-2)10(12)15/h3-4,7H,1-2,5-6,11H2
- InChI Key: FWOKREPUUOLKNQ-UHFFFAOYSA-N
- SMILES: O=C1N(C(C=C(N)N1CC=C)=O)CC=C
Computed Properties
- Exact Mass: 225.11100
- Monoisotopic Mass: 207.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 79.25000
- LogP: 0.48110
2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4852-19-1 (2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl-) Related Products
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